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Compound of Interest

Compound Name: 2-Ketodoxapram-d4

Cat. No.: B12370300

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Ketodoxapram-d4, a deuterated

analog of the active metabolite of the respiratory stimulant Doxapram. This document covers its

chemical properties, synthesis, and applications, with a focus on its use as an internal standard

in pharmacokinetic and bioanalytical studies. Detailed experimental protocols and data are

presented to support its use in a research environment.

Introduction
2-Ketodoxapram-d4 is the stable isotope-labeled form of 2-Ketodoxapram, the primary active

metabolite of Doxapram. Doxapram is a central and peripheral nervous system stimulant used

to treat respiratory depression. The deuteration of 2-Ketodoxapram makes it an ideal internal

standard for quantitative bioanalysis using mass spectrometry. Its chemical identity to the

analyte of interest ensures similar behavior during sample extraction, chromatography, and

ionization, allowing for accurate and precise quantification by correcting for variability in sample

preparation and instrument response.[1]
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2-Ketodoxapram-d4 is a white crystalline solid soluble in organic solvents such as methanol

and acetonitrile, with limited solubility in water. It is stable under normal laboratory conditions

but is sensitive to light and moisture.

Property Value

Molecular Formula C₂₄H₂₃D₅N₂O₃

Molecular Weight 397.53 g/mol

IUPAC Name
4-[2-(1-Ethyl-d5-5-oxo-4,4- diphenyl-3-

pyrrolidinyl)ethyl]-3- morpholinone

Parent Drug Doxapram

Primary Application
Internal standard for analytical and

pharmacokinetic research

Synthesis
While a detailed, publicly available synthesis protocol for 2-Ketodoxapram-d5 has not been

identified in the scientific literature, a plausible synthetic route can be postulated. The synthesis

likely involves the deuteration of the parent compound, Doxapram, or a precursor.[2] The

introduction of the d5-ethyl group would likely occur at a late stage of the synthesis. The

general approach involves chemical reactions using deuterated solvents or reagents to

incorporate deuterium into the molecular structure.[3]

A conceptual workflow for the synthesis is outlined below:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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